![molecular formula C23H28N2O6S B7537864 Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate](/img/structure/B7537864.png)
Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate, also known as EPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and biotechnology. EPPB is a small molecule inhibitor that has been shown to have promising results in inhibiting the activity of certain enzymes and proteins, making it a potential candidate for the development of new drugs and therapies.
Mechanism of Action
Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate works by binding to the active site of the target enzyme or protein, thereby inhibiting its activity. The exact mechanism of action of this compound varies depending on the target enzyme or protein, but in general, it works by disrupting the normal function of the enzyme or protein, leading to a decrease in its activity.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the target enzyme or protein. In general, this compound has been shown to inhibit the activity of enzymes and proteins that are involved in various cellular processes such as cell proliferation, inflammation, and apoptosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate in lab experiments is its high potency and specificity towards its target enzymes and proteins. This makes it an ideal candidate for studying the function of these enzymes and proteins in various cellular processes. However, one of the limitations of using this compound in lab experiments is its high cost and the specialized equipment and expertise required for its synthesis.
Future Directions
There are several future directions for the research and development of Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate. One of the most promising directions is the development of new drugs and therapies based on the inhibitory activity of this compound against certain enzymes and proteins. Another future direction is the study of the structure-activity relationship of this compound and its analogs, which could lead to the development of more potent and specific inhibitors. Additionally, the use of this compound in combination with other drugs or therapies could lead to synergistic effects and improved therapeutic outcomes.
Synthesis Methods
The synthesis of Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate involves a series of chemical reactions that require specialized equipment and expertise. The most common method for synthesizing this compound involves the use of piperidine, benzoic acid, and ethyl 4-aminobenzoate as starting materials. The reaction proceeds through a series of steps involving the formation of intermediates that ultimately lead to the formation of this compound.
Scientific Research Applications
Ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry, where it has been shown to have potent inhibitory activity against certain enzymes and proteins that are involved in various diseases such as cancer, inflammation, and neurodegenerative disorders.
properties
IUPAC Name |
ethyl 4-[[1-(4-ethoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N2O6S/c1-3-30-20-9-11-21(12-10-20)32(28,29)25-15-13-17(14-16-25)22(26)24-19-7-5-18(6-8-19)23(27)31-4-2/h5-12,17H,3-4,13-16H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGRIPRQPUZPRHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=C(C=C3)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.